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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzonitrile

Cat. No.: B073248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety

Data Sheet (MSDS) information for 2-Amino-6-methoxybenzonitrile (CAS No: 1591-37-3).

The information is intended to support researchers, scientists, and drug development

professionals in the safe handling and use of this compound in a laboratory setting.

Hazard Identification and Classification
2-Amino-6-methoxybenzonitrile is classified as a hazardous substance. The primary hazards

are related to acute toxicity (oral, dermal, and inhalation), skin irritation, and serious eye

irritation. It may also cause respiratory irritation.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Pictograms:

alt text

Signal Word: Warning

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Amino-6-methoxybenzonitrile is

crucial for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₈H₈N₂O[1]

Molecular Weight 148.16 g/mol [1]

Appearance Brown solid[2]

Melting Point 141 °C[3]

Boiling Point 339.4 °C at 760 mmHg[3][4]

Flash Point 159.1 °C[3]

Density 1.17 g/cm³[3]

Vapor Pressure 9.22E-05 mmHg at 25°C[3]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure

laboratory safety.

Handling
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[2][5][6] Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Avoid

prolonged or repeated skin contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge.

Hygiene Practices: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

the laboratory.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]

Keep away from incompatible materials such as strong oxidizing agents.

Store in a dark place, under an inert atmosphere at room temperature.[3]

Emergency Procedures
First Aid Measures
Table 3: First Aid Procedures

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[6] If skin irritation occurs,

get medical advice/attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Experimental Protocols for Safety Assessment
While specific toxicological studies for 2-Amino-6-methoxybenzonitrile are not readily

available in the public domain, the following sections describe the standard methodologies that

would be employed to assess its safety profile according to internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

Acute Oral Toxicity (OECD Guideline 423)
This method provides information on the health hazards likely to arise from a single oral

exposure to a substance.

Test Animals: Typically, rats or mice of a single sex are used.

Dosage: A single dose of the substance is administered by gavage. The starting dose is

selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.

Endpoint: The test allows for the determination of the acute oral LD50 (the dose that is lethal

to 50% of the test animals) and the GHS classification for acute oral toxicity.

Skin Irritation/Corrosion (OECD Guideline 404)
This test determines the potential of a substance to cause reversible or irreversible skin

damage.

Test Animals: Albino rabbits are typically used.
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Application: A small amount of the test substance (0.5 g or 0.5 mL) is applied to a shaved

patch of skin and covered with a gauze patch for a specified duration (typically 4 hours).

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized scale. The

mean scores are used to classify the substance's skin irritation potential.

Serious Eye Damage/Eye Irritation (OECD Guideline 405)
This method assesses the potential of a substance to cause damage to the eye.

Test Animals: Albino rabbits are the recommended species.

Application: A single dose of the test substance (0.1 mL or 0.1 g) is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at 1, 24, 48, and 72 hours after application.

Scoring: The ocular lesions are scored, and the substance is classified based on the severity

and reversibility of the observed effects.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of 2-
Amino-6-methoxybenzonitrile in a research environment, from initial assessment to

emergency response.
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Hazard Assessment

Control Measures

Safe Handling & Storage

Emergency Preparedness

Review Safety Data Sheet (SDS)

Identify Hazards (Toxicity, Irritation)

Implement Engineering Controls
(Fume Hood, Ventilation)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Develop Standard Operating Procedures (SOPs)

Follow Safe Handling Practices

Ensure Proper Storage

Know First Aid Procedures

Prepare for Spill Response

Understand Fire-Fighting Measures

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of chemical compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b073248?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Waste materials should be handled by a licensed waste disposal company. Do not

allow the product to enter drains or waterways.

Disclaimer: This document is intended as a guide and is not exhaustive. It is the responsibility

of the user to conduct a thorough risk assessment before handling this chemical. Always refer

to the most current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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